Cas no 2097978-77-1 (5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride)

• Product Name: 5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride
• CAS No: 2097978-77-1
• MF: C₁₁H₁₉ClN₄O₄S
• MW: 338.810960054398
• CID: 4775989
• Update Time: 2025-10-29

5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[(4-aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride
• 5-(4-aminopiperidin-1-yl)sulfonyl-1,3-dimethylpyrimidine-2,4-dione;hydrochloride
• 5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride

• Inchi： 1S/C11H18N4O4S.ClH/c1-13-7-9(10(16)14(2)11(13)17)20(18,19)15-5-3-8(12)4-6-15;/h7-8H,3-6,12H2,1-2H3;1H
• InChI Key： HCWQSDKRVVFMFT-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CN(C)C(N(C)C1=O)=O)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 338.0815540 g/mol
• Monoisotopic Mass: 338.0815540 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 558
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• Molecular Weight: 338.81

Additional information on 5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride

Introduction to 5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride (CAS No. 2097978-77-1)

5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride, identified by the CAS number 2097978-77-1, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of both sulfonyl and aminopiperidine functional groups makes it a particularly intriguing candidate for further investigation, especially in the context of drug discovery and medicinal chemistry.

The molecular structure of 5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride consists of a pyrimidine core substituted with a sulfonyl group at the 5-position and a dimethylpyrimidine moiety at the 1 and 3 positions. The addition of the 4-Aminopiperidin-1-yl group further enhances its potential as a pharmacophore, providing multiple sites for interaction with biological targets. This structural arrangement not only contributes to its unique chemical properties but also opens up possibilities for diverse biological activities.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds with similar structural motifs. The sulfonyl group, in particular, has been widely recognized for its role in enhancing binding affinity and selectivity in drug molecules. Additionally, the aminopiperidine scaffold is known for its ability to modulate enzyme activity and receptor interactions, making it a valuable component in the design of novel therapeutics.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound 5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride exemplifies this trend by incorporating multiple functional groups that can be fine-tuned to improve its biological activity. For instance, studies have shown that modifications at the sulfonyl and aminopiperidine positions can significantly alter the compound's interaction with biological targets, leading to enhanced efficacy or reduced side effects.

The hydrochloride salt form of this compound is particularly noteworthy, as it enhances solubility and stability, which are critical factors for pharmaceutical applications. Solubility plays a crucial role in drug formulation and delivery, ensuring that the active ingredient can be effectively absorbed and utilized by the body. Additionally, stability is essential for maintaining the integrity of the drug during storage and transportation.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the behavior of complex molecules like 5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. By leveraging computational methods such as molecular docking and virtual screening, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

The compound's potential applications extend beyond traditional therapeutic areas. For instance, its structural features make it a suitable candidate for developing novel agrochemicals or biochemical reagents. The ability to modify specific functional groups allows researchers to tailor the compound's properties for various industrial applications.

In conclusion,5-[(4-Aminopiperidin-1-yl)sulfonyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione hydrochloride (CAS No. 2097978-77-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers exploring new therapeutic interventions. As our understanding of molecular interactions continues to evolve,this compound is poised to play a crucial role in shaping the future of drug discovery and development.